Cas no 1261860-25-6 (3-Bromo-3'-fluoro-4'-(trifluoromethyl)propiophenone)

• Product Name: 3-Bromo-3'-fluoro-4'-(trifluoromethyl)propiophenone
• CAS No: 1261860-25-6
• MF: C₁₀H₇BrF₄O
• MW: 299.059596300125
• CID: 4984796
• Update Time: 2025-06-25

3-Bromo-3'-fluoro-4'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-3'-fluoro-4'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H7BrF4O/c11-4-3-9(16)6-1-2-7(8(12)5-6)10(13,14)15/h1-2,5H,3-4H2
• InChI Key： ZTBZSWONSBDHJF-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(C(F)(F)F)=C(C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-3'-fluoro-4'-(trifluoromethyl)propiophenone

Introduction to 3-Bromo-3'-fluoro-4'-(trifluoromethyl)propiophenone (CAS No. 1261860-25-6) and Its Recent Applications in Chemical Biology

The compound 3-Bromo-3'-fluoro-4'-(trifluoromethyl)propiophenone (CAS No. 1261860-25-6) represents a fascinating molecule in the realm of chemical biology, characterized by its unique structural features that make it a valuable intermediate in synthetic chemistry and drug discovery. The presence of both bromo and fluoro substituents, coupled with a trifluoromethyl group, endows this compound with distinct electronic and steric properties that are highly advantageous for designing novel bioactive molecules.

Recent advancements in the field of medicinal chemistry have highlighted the significance of fluorinated aromatic compounds in the development of small-molecule drugs. The trifluoromethyl group, in particular, is well-known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. In the context of 3-Bromo-3'-fluoro-4'-(trifluoromethyl)propiophenone, these attributes contribute to its potential utility in the synthesis of kinase inhibitors, antiviral agents, and other therapeutic compounds.

The bromo substituent on the aromatic ring provides a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the creation of libraries of pharmacologically relevant derivatives. The fluoro atom, on the other hand, influences the electronic properties of the molecule, often leading to improved pharmacokinetic profiles upon incorporation into drug candidates.

One of the most compelling aspects of 3-Bromo-3'-fluoro-4'-(trifluoromethyl)propiophenone is its role as a precursor in the synthesis of fluorinated heterocycles, which are increasingly recognized for their biological activity. For instance, recent studies have demonstrated that fluorinated benzopyrans derived from this compound exhibit potent activity against various disease-related targets. The ability to introduce fluorine atoms at specific positions within these heterocycles allows for fine-tuning of their biological properties, making them attractive candidates for further optimization.

In addition to its applications in drug discovery, 3-Bromo-3'-fluoro-4'-(trifluoromethyl)propiophenone has found utility in materials science. The unique electronic properties conferred by the fluorine and bromine substituents make this compound a promising candidate for designing organic semiconductors and luminescent materials. Researchers have explored its potential in fabricating light-emitting diodes (LEDs) and organic photovoltaic cells, where fluorinated aromatic compounds contribute to enhanced charge transport and optical characteristics.

The synthesis of 3-Bromo-3'-fluoro-4'-(trifluoromethyl)propiophenone itself is an intriguing challenge that has been addressed through various methodologies. Modern synthetic approaches often leverage transition-metal catalysis to achieve efficient functionalization of the aromatic core. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce bromine and fluoro groups at desired positions, while copper-mediated radical reactions have been used to incorporate trifluoromethyl moieties.

The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for confirming the structural integrity of molecules like 3-Bromo-3'-fluoro-4'-(trifluoromethyl)propiophenone. Additionally, computational chemistry plays a crucial role in predicting the properties and reactivity of these complex molecules, aiding in the rational design of synthetic routes.

Looking ahead, the future prospects for 3-Bromo-3'-fluoro-4'-(trifluoromethyl)propiophenone and related derivatives are promising. Ongoing research aims to expand its applications in areas such as immunotherapy and oncology, where fluorinated compounds are being explored as modulators of immune responses and as components of targeted therapies. The versatility of this compound makes it a cornerstone in the development of next-generation therapeutics.

In conclusion,3-Bromo-3'-fluoro-4'-(trifluoromethyl)propiophenone (CAS No. 1261860-25-6) stands out as a multifaceted molecule with significant implications in chemical biology and materials science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound,its importance is poised to grow even further, driving innovation across multiple scientific disciplines.